Cas no 7287-40-3 (ethyl 5-hydroxy-2-methyl-benzofuran-3-carboxylate)

Ethyl 5-hydroxy-2-methyl-benzofuran-3-carboxylate is a benzofuran derivative with significant utility in organic synthesis and pharmaceutical research. Its structure features a hydroxyl group at the 5-position and a methyl substituent at the 2-position, enhancing its reactivity and potential as a building block for more complex molecules. The ethyl ester group improves solubility in organic solvents, facilitating its use in reactions such as esterifications or cyclizations. This compound is particularly valued for its role in synthesizing heterocyclic frameworks, which are prevalent in bioactive compounds. Its stability under standard conditions and well-defined crystalline form further contribute to its reliability in laboratory applications.
ethyl 5-hydroxy-2-methyl-benzofuran-3-carboxylate structure
7287-40-3 structure
Product Name:ethyl 5-hydroxy-2-methyl-benzofuran-3-carboxylate
CAS No:7287-40-3
MF:C12H12O4
MW:220.221283912659
MDL:MFCD00023001
CID:567114
PubChem ID:81704
Update Time:2025-05-28

ethyl 5-hydroxy-2-methyl-benzofuran-3-carboxylate Chemical and Physical Properties

Names and Identifiers

    • Ethyl 5-hydroxy-2-methylbenzofuran-3-carboxylate
    • 3-Benzofurancarboxylicacid, 5-hydroxy-2-methyl-, ethyl ester
    • Ethyl 5-hydroxy-2-methyl-1-benzofuran-3-carboxylate
    • 2-Methyl-3-aethoxycarbonyl-5-hydroxy-benzofuran
    • 3-ethoxycarbonyl-5-hydroxy-2-methyl-1-benzofuran
    • 5-Hydroxy-2-methyl-benzofuran-3-carbonsaeure-aethylester
    • 5-hydroxy-2-methyl-benzofuran-3-carboxylic acid ethyl ester
    • Ethyl 5-hydroxy-2-methyl-3-benzofurancarboxylate
    • ethyl 5-hydroxy-2-methyl-benzofuran-3-carboxylate
    • AC6693
    • BB 0262086
    • CBDivE_004339
    • NSC 42354
    • NSC42354
    • NS-02644
    • ethyl 2-methyl-5-oxidanyl-1-benzofuran-3-carboxylate
    • FT-0682981
    • EINECS 230-713-4
    • 7287-40-3
    • 3-Benzofurancarboxylic acid, 5-hydroxy-2-methyl-, ethyl ester
    • CS-0245383
    • NS00037417
    • BDBM46464
    • 7ZX8M4JY4M
    • HMS1577F17
    • SMR000135146
    • DTXSID10223167
    • AKOS000267125
    • AG-219/03618014
    • 5-hydroxy-2-methyl-3-benzofurancarboxylic acid ethyl ester
    • Z57301064
    • NCGC00245557-01
    • UNM000007740102
    • A866189
    • 2-methyl-3-carbethoxy-5-hydroxybenzofuran
    • MFCD00023001
    • CHEMBL473809
    • Oprea1_791351
    • UNII-7ZX8M4JY4M
    • cid_81704
    • HMS2358L07
    • MLS000530169
    • SCHEMBL24470667
    • SY045646
    • F1387-0004
    • SR-01000487958
    • NSC-42354
    • EN300-30416
    • 2-METHYL-3-CARBOETHOXY-5-ETHOXYBENZOFURAN
    • SR-01000487958-1
    • Ethyl5-hydroxy-2-methylbenzofuran-3-carboxylate
    • DB-343025
    • DTXCID10145658
    • KSNVFCJUBJUTPF-UHFFFAOYSA-N
    • STK279510
    • BBL000026
    • MDL： MFCD00023001
    • Inchi： 1S/C12H12O4/c1-3-15-12(14)11-7(2)16-10-5-4-8(13)6-9(10)11/h4-6,13H,3H2,1-2H3
    • InChI Key： KSNVFCJUBJUTPF-UHFFFAOYSA-N
    • SMILES： O1C(C)=C(C(=O)OCC)C2C=C(C=CC1=2)O

Computed Properties

  • Exact Mass: 220.07400
  • Monoisotopic Mass: 220.07355886g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 266
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 59.7Ų

Experimental Properties

  • PSA: 59.67000
  • LogP: 2.62350

ethyl 5-hydroxy-2-methyl-benzofuran-3-carboxylate Security Information

  • HazardClass：IRRITANT

ethyl 5-hydroxy-2-methyl-benzofuran-3-carboxylate Customs Data

  • HS CODE：2932999099
  • Customs Data：

    China Customs Code:

    2932999099

    Overview:

    2932999099. Other heterocyclic compounds containing only oxygen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2932999099. other heterocyclic compounds with oxygen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

ethyl 5-hydroxy-2-methyl-benzofuran-3-carboxylate Pricemore >>

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